Cas no 924828-42-2 (1-(2-chlorophenyl)methyl-N-(oxolan-2-yl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: 1-(2-chlorophenyl)methyl-N-(oxolan-2-yl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 924828-42-2
• MF: C₁₇H₁₈ClN₅O
• MW: 343.810721874237
• CID: 5427269
• Update Time: 2025-07-24

1-(2-chlorophenyl)methyl-N-(oxolan-2-yl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chlorophenyl)methyl]-N-(oxolan-2-ylmethyl)pyrazolo[3,4-d]pyrimidin-4-amine
• 1-(2-chlorophenyl)methyl-N-(oxolan-2-yl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine

• Inchi： 1S/C17H18ClN5O/c18-15-6-2-1-4-12(15)10-23-17-14(9-22-23)16(20-11-21-17)19-8-13-5-3-7-24-13/h1-2,4,6,9,11,13H,3,5,7-8,10H2,(H,19,20,21)
• InChI Key： KLKNJSNAYCCDCU-UHFFFAOYSA-N
• SMILES： C1N=C(NCC2CCCO2)C2C=NN(CC3=CC=CC=C3Cl)C=2N=1

Additional information on 1-(2-chlorophenyl)methyl-N-(oxolan-2-yl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine

Comprehensive Overview of 1-(2-chlorophenyl)methyl-N-(oxolan-2-yl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 924828-42-2)

The compound 1-(2-chlorophenyl)methyl-N-(oxolan-2-yl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, identified by its CAS number 924828-42-2, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazolo[3,4-d]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the 2-chlorophenyl and oxolan-2-yl substituents, which contribute to its binding affinity and selectivity in various biological systems.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting agents has surged, driven by advancements in precision medicine and targeted therapies. 1-(2-chlorophenyl)methyl-N-(oxolan-2-yl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has emerged as a promising candidate in this context, with studies exploring its interactions with key enzymatic pathways. Its structural complexity and modular design make it a valuable scaffold for drug discovery, particularly in oncology and immunology. The compound's pyrimidine core and chlorophenyl group are often highlighted in computational chemistry studies for their role in molecular docking simulations.

From a synthetic chemistry perspective, the preparation of CAS No. 924828-42-2 involves multi-step organic transformations, including N-alkylation and cyclization reactions. The presence of the oxolan-2-yl moiety introduces stereochemical considerations, making its synthesis a topic of interest for asymmetric catalysis researchers. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing this compound, ensuring purity and structural integrity for research applications.

The pharmacological profile of 1-(2-chlorophenyl)methyl-N-(oxolan-2-yl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is under active investigation, with preliminary data suggesting its potential as a signal transduction modulator. Its ability to interact with ATP-binding sites in kinases has positioned it as a subject of interest for treating proliferative disorders. Additionally, its lipophilic properties, influenced by the chlorophenyl and tetrahydrofuran groups, are being studied for optimizing blood-brain barrier penetration—a key consideration in central nervous system (CNS) drug development.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly routes to produce CAS No. 924828-42-2, minimizing hazardous byproducts. This aligns with global trends toward environmentally benign pharmaceutical manufacturing. Furthermore, the compound's structure-activity relationship (SAR) studies are frequently discussed in academic forums, addressing questions like "How does the oxolan-2-yl group influence bioavailability?" or "What are the optimal substituents for enhancing target selectivity?"

As the scientific community continues to unravel the potential of 1-(2-chlorophenyl)methyl-N-(oxolan-2-yl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, its role in personalized medicine and combinatorial therapy approaches remains a hot topic. With its multi-targeting capabilities and tunable pharmacokinetics, this compound exemplifies the convergence of medicinal chemistry and modern therapeutics. Future research directions may include cocrystal engineering to improve solubility or prodrug strategies for enhanced delivery, addressing common challenges in drug development pipelines.